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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) is a polar, fluorinated alcohol that has emerged as a

versatile and indispensable solvent and intermediate in various scientific and industrial

applications.[1][2] Its unique combination of properties, including strong hydrogen bonding

capabilities, high polarity, low nucleophilicity, and the ability to dissolve a wide range of

polymers and peptides, makes it a valuable tool in organic synthesis, materials science, and

particularly in drug development.[2][3] This technical guide provides an in-depth overview of the

core physical properties of HFIP, complete with experimental methodologies for their

determination and visualizations to illustrate its utility.

Physical and Chemical Properties of
Hexafluoroisopropanol
HFIP is a colorless, volatile liquid with a characteristic pungent odor.[1][3] It is distinguished by

its high density, low viscosity, and low refractive index.[1] A summary of its key physical

properties is presented in the tables below.
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Property Value Reference

Molecular Formula C₃H₂F₆O [1]

Molar Mass 168.04 g/mol [4]

Appearance Colorless liquid [1]

Odor Pungent, Aromatic [1][4]

Melting Point -4 °C to -3.3 °C [1][5]

Boiling Point 58.2 °C to 59 °C [1][5]

Density 1.596 g/mL at 25 °C [1]

Vapor Pressure
16 kPa (120 mmHg) at 20 °C;

269 hPa at 30 °C
[1][5]

Flash Point > 100 °C [1]

Solubility in Water Miscible [1]

Physicochemical Properties
Property Value Reference

Viscosity 1.65 cP at 20 °C [1]

pKa 9.3 [1]

Dielectric Constant 16.7 [1]

Refractive Index (n20/D) 1.275

Surface Tension
~67.1 mN/m at 1 g/L and 19.8

°C
[6]

Dipole Moment 2.05 D [7]
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The following sections detail standardized experimental methodologies for determining the key

physical properties of liquid chemicals like HFIP. These protocols are based on established

standards from organizations such as ASTM International and the Organisation for Economic

Co-operation and Development (OECD).

Density Determination
The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Method: ASTM D1475 - Standard Test Method for Density of Liquid Coatings, Inks, and

Related Products.[4]

Apparatus: A calibrated pycnometer or an oscillating U-tube digital density meter.

Procedure:

Ensure the pycnometer is clean, dry, and calibrated with deionized water.

Equilibrate the HFIP sample to the desired temperature (e.g., 25 °C).

Fill the pycnometer with the equilibrated HFIP, ensuring no air bubbles are present.

Weigh the filled pycnometer and subtract the weight of the empty pycnometer to obtain the

mass of the HFIP.

Calculate the density by dividing the mass of the HFIP by the calibrated volume of the

pycnometer.

When using a digital density meter, inject the sample into the instrument's measuring cell

and record the density reading once the temperature has stabilized.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Method: OECD Guideline 103, Boiling Point.
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Apparatus: A distillation flask, condenser, thermometer, and a heating source. A Thiele tube

setup can also be used for smaller quantities.

Procedure (Distillation Method):

Place a volume of HFIP in a distillation flask along with boiling chips.

Set up the distillation apparatus with a condenser and a calibrated thermometer positioned

so that the top of the bulb is level with the bottom of the side-arm of the flask.

Heat the flask gently.

Record the temperature at which the liquid boils and a steady stream of condensate is

observed. This temperature is the boiling point. The atmospheric pressure should also be

recorded.

Viscosity Determination
Viscosity is a measure of a fluid's resistance to flow.

Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant

temperature bath.

Procedure:

Fill the viscometer with the HFIP sample.

Place the viscometer in a constant temperature bath until the sample reaches thermal

equilibrium.

Draw the liquid up through the capillary to a point above the timing marks.

Measure the time it takes for the liquid to flow between the two timing marks.
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Calculate the kinematic viscosity by multiplying the flow time by the viscometer's

calibration constant.

The dynamic viscosity can be calculated by multiplying the kinematic viscosity by the

density of HFIP at the same temperature.

pKa Determination
The pKa is a measure of the acidity of a compound.

Method: Potentiometric Titration.

Apparatus: A pH meter with a calibrated electrode, a burette, and a stirrer.

Procedure:

Prepare a dilute solution of HFIP in water.

Titrate the solution with a standardized solution of a strong base (e.g., NaOH), adding the

titrant in small increments.

Record the pH after each addition of the titrant.

Plot the pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point, which is the point where half of the acid

has been neutralized.

Applications in Research and Development: A
Visualized Workflow
HFIP's unique properties make it a powerful tool in various research and development

workflows. One notable application is in the field of biochemistry, where it is used to solubilize

and monomerize β-sheet protein aggregates, which are implicated in a number of diseases.
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The Challenge: Protein Aggregation The HFIP Solution
The Result: Monomeric Peptides Downstream Analysis
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Caption: Workflow illustrating the use of HFIP to disaggregate and solubilize β-sheet protein

aggregates for subsequent biophysical analysis.

Conclusion
Hexafluoroisopropanol is a remarkable solvent with a unique set of physical properties that

make it highly valuable for researchers, scientists, and drug development professionals. Its

strong hydrogen-bond donating ability, high polarity, and ability to dissolve a wide array of

challenging substrates are key to its utility. A thorough understanding of its physical properties,

as outlined in this guide, is essential for its effective and safe application in the laboratory and

in industrial processes. The standardized experimental protocols provided offer a reliable

framework for the quality control and characterization of this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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